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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878 Get Quote

Abstract: This document provides a comprehensive technical overview of 1-chloro-3-
methoxypropane (CAS No. 36215-07-3), a key chemical intermediate in the pharmaceutical

and fine chemical industries. It details the compound's molecular structure, physicochemical

properties, and spectroscopic profile. Furthermore, this guide outlines detailed experimental

protocols for its synthesis and analysis, explores its chemical reactivity, and illustrates its

primary applications through logical diagrams. The content is structured to serve as an

essential resource for researchers, scientists, and professionals engaged in drug development

and organic synthesis.

Molecular Identity and Structure
1-Chloro-3-methoxypropane, also known by synonyms such as 3-chloropropyl methyl ether,

is a bifunctional organic compound featuring both a chloro and a methoxy group.[1][2] Its linear

three-carbon chain is substituted at one end by a chlorine atom and at the other by a methoxy

group, making it a versatile reagent in organic synthesis.[1][2] This structure allows it to

participate in a variety of reactions, most notably nucleophilic substitutions.[1][2]

Its fundamental identifiers are cataloged below:

IUPAC Name: 1-chloro-3-methoxypropane[3]

CAS Number: 36215-07-3[1][3][4][5]

Molecular Formula: C₄H₉ClO[1][3][5]
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Molecular Weight: 108.57 g/mol [3][4][5]

SMILES: ClCCCOC[5][6]

InChI Key: BQLHMMQUVJCTAN-UHFFFAOYSA-N[3][5]

Physicochemical Properties
1-Chloro-3-methoxypropane is a colorless liquid under standard conditions.[1] Its physical

and chemical properties have been well-documented, although some variations exist across

different sources. These properties are critical for its handling, storage, and application in

various chemical processes.

Property Value Source(s)

Density
0.999 g/cm³ (at 20 °C) 0.966

g/cm³
[4][5] [1][7]

Boiling Point 111 °C 99 °C [4] [1][7]

Melting Point < -70 °C [4][5]

Flash Point 18 °C 28 °C [4][5] [1][7]

Vapor Pressure
25 hPa (at 20 °C) 44 mmHg (at

25 °C)
[4][5] [7]

Refractive Index 1.399 1.4110 - 1.4150 [1] [7]

Autoignition Temperature 205 °C [4][5]

Purity (Assay) ≥ 99.0% (by GC) [5]

Spectroscopic Profile
The molecular structure of 1-chloro-3-methoxypropane can be confirmed through various

spectroscopic methods. The expected and reported data are summarized below.
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Spectroscopic Data Description

¹H NMR

A predicted ¹H-NMR spectrum in DMSO-d₆

shows signals at approximately 1.93 ppm

(multiplet, 2H, -CH₂-), 3.23 ppm (singlet, 3H, -

OCH₃), 3.44 ppm (triplet, 2H, -CH₂-O-), and

3.66 ppm (triplet, 2H, Cl-CH₂-).[8] The downfield

shift of the triplet at 3.66 ppm is due to the

deshielding effect of the adjacent chlorine atom.

¹³C NMR

Spectral data is available for ¹³C NMR which is

crucial for confirming the carbon backbone and

the presence of the four unique carbon

environments.[3]

Mass Spectrometry (GC-MS)

Mass spectrometry data indicates a top peak at

m/z = 45, which corresponds to the [CH₂OCH₃]⁺

fragment.[3] Other significant peaks are

observed at m/z = 29 and 41.[3] This

fragmentation pattern is consistent with the

structure of the molecule.

Infrared (IR) Spectroscopy

IR analysis is used to confirm the identity of the

compound, primarily by identifying the C-O ether

linkage and the C-Cl bond.[3][5]

Synthesis and Reactivity
1-Chloro-3-methoxypropane is primarily synthesized via etherification reactions. Its reactivity

is dominated by the susceptibility of the carbon atom bonded to chlorine to undergo

nucleophilic substitution.

Synthetic Pathways
Two common laboratory and industrial scale synthetic routes are reported. The first involves

the reaction of 1,3-bromochloropropane with sodium methoxide in the presence of a phase

transfer catalyst.[9] This method is efficient, with the catalyst significantly shortening the
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reaction time.[9] A second method involves the treatment of 3-methoxy-1-propanol with thionyl

chloride in an inert solvent like cyclohexane.[7]

Reactants & Reagents

Process
Product

1,3-Bromochloropropane
or 3-Methoxy-1-propanol

Reaction
(20-110 °C)

Sodium Methoxide
or Thionyl Chloride

Phase Transfer Catalyst
(e.g., TBAB)

Inert Solvent
(e.g., Benzene)

Aqueous Workup
(Filtration & Washing) Distillation 1-Chloro-3-methoxypropane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-chloro-3-methoxypropane.

Chemical Reactivity
The molecule's key feature is the C-Cl bond, which makes the terminal carbon electrophilic.

This site is readily attacked by nucleophiles, leading to the displacement of the chloride ion.

This reactivity makes it an excellent building block for introducing the 3-methoxypropyl group

into other molecules.

Caption: Nucleophilic substitution (Sɴ2) reactivity of 1-chloro-3-methoxypropane.

Experimental Protocols
Synthesis from 1,3-Bromochloropropane
This protocol is adapted from patent literature, highlighting a phase-transfer catalysis method.

[9]

Setup: A reaction vessel is charged with 1,3-bromochloropropane and an inert solvent (e.g.,

benzene).[9] A phase transfer catalyst, such as benzyltrimethylammonium chloride (0.01-
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0.1% by weight of the bromochloropropane), is added.[9]

Reaction: A dispersion of sodium methoxide in the same inert solvent is added dropwise to

the vessel. The molar ratio of 1,3-bromochloropropane to sodium methoxide is maintained

between 1:0.9 and 1:1.2.[9] The reaction temperature during addition is controlled between

20-110 °C.[9]

Incubation: After the addition is complete, the mixture is maintained at a temperature of 50-

80 °C to ensure the reaction goes to completion.[9]

Workup: The resulting mixture is filtered to remove the sodium bromide byproduct. The filter

cake is washed with the inert solvent, and the organic layers are combined.[9]

Purification: The combined organic layer is washed with water until the pH is neutral (5-7).[9]

The crude product is then dried, filtered, and purified by rectification (distillation) to yield pure

1-chloro-3-methoxypropane.[9]

Purity Determination by Gas Chromatography (GC)
The purity of the final product is typically assessed using gas chromatography.[5]

Sample Preparation: A dilute solution of the synthesized 1-chloro-3-methoxypropane is

prepared in a suitable volatile solvent (e.g., dichloromethane or hexane).

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column (e.g., a non-polar or medium-polarity column) is used.

Method: A small volume (typically 1 µL) of the prepared sample is injected into the GC. The

instrument is run with a temperature program that starts at a low temperature and ramps up

to ensure separation of the product from any unreacted starting materials, solvent, or

byproducts.

Analysis: The resulting chromatogram is analyzed. The area of the peak corresponding to 1-
chloro-3-methoxypropane is compared to the total area of all peaks. The purity is reported

as the area percentage, with commercial grades typically exceeding 99.0%.[5]

Applications in Research and Development
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1-Chloro-3-methoxypropane is a valuable intermediate, primarily in the pharmaceutical

sector. Its most notable application is in the synthesis of Aliskiren, an antihypertensive drug

used to treat high blood pressure.[1] It serves as a precursor to synthesize 4-bromo-2-(3-

methoxypropoxy)-anisole, a key intermediate for Aliskiren.[1] Beyond this specific use, its

bifunctional nature makes it a useful building block for creating various ether derivatives and

other functionalized molecules in the fine chemical industry.[1][2]

1-Chloro-3-methoxypropane

Key Intermediate in
Organic Synthesis

 Serves as 

Pharmaceuticals Fine Chemicals & Agrochemicals

e.g., Aliskiren
(Antihypertensive Drug)

e.g., Ether Derivatives,
Specialty Solvents

Click to download full resolution via product page

Caption: Logical relationship of 1-chloro-3-methoxypropane to its applications.

Safety and Handling
1-Chloro-3-methoxypropane is a highly flammable liquid and vapor.[4][5] It should be kept

away from heat, sparks, open flames, and other ignition sources.[4] Proper storage involves a
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well-ventilated place, keeping the container tightly closed.[4] Standard personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn during handling.

Conclusion
1-Chloro-3-methoxypropane is a structurally simple yet synthetically significant molecule. Its

well-defined physicochemical properties, predictable reactivity, and established synthetic routes

make it a reliable intermediate for the pharmaceutical and chemical industries. This guide has

consolidated the core technical information regarding its molecular structure, properties,

synthesis, and applications, providing a foundational resource for scientific and industrial

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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